Cas no 1804464-76-3 (3-(Aminomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine
• CAS No: 1804464-76-3
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4868727
• Update Time: 2025-05-20

3-(Aminomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C8H6ClF2N3/c9-7-4(2-12)1-5(8(10)11)6(3-13)14-7/h1,8H,2,12H2
• InChI Key： JDAVWTAJUPDFTF-UHFFFAOYSA-N
• SMILES： ClC1=C(CN)C=C(C(F)F)C(C#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.3
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine

3-(Aminomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 3-(Aminomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine (CAS No. 1804464-76-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This pyridine derivative is characterized by its unique substitution pattern, which includes an aminomethyl group at position 3, a chlorine atom at position 2, a cyano group at position 6, and a difluoromethyl group at position 5. These substituents contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The difluoromethyl group in this compound introduces additional electronic effects, enhancing its reactivity and selectivity in biochemical interactions. This makes it a promising candidate for the development of novel therapeutic agents, especially in the treatment of cancer and inflammatory diseases.

The synthesis of 3-(Aminomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized synthetic routes to achieve high yields and purity, ensuring the compound's reliability for further studies. The use of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming the compound's structure and purity.

In terms of pharmacological activity, this compound has shown remarkable potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. The cyano group at position 6 plays a pivotal role in binding to the active site of kinases, making this compound a strong candidate for targeted therapy.

Moreover, the aminomethyl group at position 3 enhances the compound's solubility and bioavailability, which are essential for its effectiveness as a drug candidate. This feature has been extensively studied using computational modeling techniques, which have provided insights into the compound's pharmacokinetic profile.

The chlorine atom at position 2 contributes to the compound's stability and resistance to metabolic degradation. This is particularly important for drugs that need to remain active in the body for extended periods. Recent research has also explored the use of this compound as a building block for constructing larger molecular frameworks, further expanding its potential applications in medicinal chemistry.

In conclusion, 3-(Aminomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine (CAS No. 1804464-76-3) is a versatile compound with significant potential in drug discovery and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative therapeutic agents and advanced materials.